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Compound Name: 3-Acetyl-4-hydroxyindole

Cat. No.: B15337242

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Acetyl-4-hydroxyindole, a
heterocyclic organic compound of interest in medicinal chemistry and drug discovery. This
document consolidates its chemical identifiers, physicochemical properties, and outlines
detailed experimental protocols for its synthesis and characterization, drawing from established
methodologies for analogous compounds. Furthermore, it explores the potential biological
activities and associated mechanisms of action, providing a foundation for further research and
development.

Chemical Identifiers and Physicochemical
Properties

3-Acetyl-4-hydroxyindole, also known as 1-(4-Hydroxy-1H-indol-3-yl)ethanone, is a derivative
of indole. While specific experimental data for this compound is limited in publicly available
literature, its key identifiers and predicted properties are summarized below.
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Identifier Value Source
CAS Number 1234481-64-1
PubChem CID 82411280
Molecular Formula C10HoNO:2
Molecular Weight 175.19 g/mol
1-(4-hydroxy-1H-indol-3-
IUPAC Name
yl)ethanone
CC(=0)C1=C(C2=CC=CC=C2
SMILES N/A

N1)O

Predicted Boiling Point

411.3 + 25.0 °C at 760 mmHg

Predicted Flash Point

202.5+23.2°C

Predicted Density

1.3+0.1 g/cm3

Synthesis of 3-Acetyl-4-hydroxyindole

The synthesis of 3-Acetyl-4-hydroxyindole can be conceptually approached via Friedel-Crafts

acylation of 4-hydroxyindole. This method is a common and effective way to introduce an acetyl

group onto an aromatic ring.[1] The following is a proposed experimental protocol based on

established procedures for similar indole derivatives.[2]

Proposed Experimental Protocol: Friedel-Crafts

Acylation

Materials:

4-Hydroxyindole

Acetyl chloride or Acetic anhydride

Anhydrous dichloromethane (DCM) or another inert solvent

Anhydrous Aluminum chloride (AICIs) or another suitable Lewis acid
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Hydrochloric acid (HCI), dilute solution
Saturated sodium bicarbonate solution
Anhydrous sodium sulfate or magnesium sulfate
Ethyl acetate

Hexane

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, add 4-hydroxyindole and anhydrous DCM
under a nitrogen atmosphere.

Addition of Lewis Acid: Cool the mixture to O °C in an ice bath. Slowly add anhydrous
aluminum chloride to the stirred suspension.

Addition of Acylating Agent: Add acetyl chloride (or acetic anhydride) dropwise to the reaction
mixture via the dropping funnel over a period of 30 minutes, maintaining the temperature at O
°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing
crushed ice and dilute HCI.

Extraction: Transfer the mixture to a separatory funnel. Extract the agueous layer with ethyl
acetate (3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.
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« Purification: Purify the crude product by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent to obtain pure 3-Acetyl-4-hydroxyindole.

Synthesis Workflow

Synthesis of 3-Acetyl-4-hydroxyindole
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Caption: Workflow for the proposed synthesis of 3-Acetyl-4-hydroxyindole.

Characterization

Characterization of the synthesized 3-Acetyl-4-hydroxyindole would involve standard
analytical techniques to confirm its structure and purity.

Spectroscopic Data (Predicted and Analog-Based)
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While experimental spectra for 3-Acetyl-4-hydroxyindole are not readily available, the

expected spectral characteristics can be inferred from the parent compound, 3-acetylindole,

and general principles of spectroscopy.

Technique

Expected Observations for 3-Acetyl-4-
hydroxyindole

1H NMR

Aromatic protons on the indole ring, a singlet for
the acetyl methyl group, and signals for the N-H
and O-H protons. The presence of the hydroxyl

group at the 4-position would influence the

chemical shifts of the adjacent aromatic protons.

[3]

13C NMR

Signals for the carbonyl carbon of the acetyl
group, aromatic carbons of the indole ring (with
shifts influenced by the hydroxyl group), and the

methyl carbon of the acetyl group.

IR Spectroscopy

Characteristic absorption bands for the N-H and
O-H stretching, C=0 stretching of the ketone,
and C-N and C-O stretching, as well as aromatic
C-H and C=C stretching.[4]

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound (175.19
g/mol ). Fragmentation patterns would likely

involve the loss of the acetyl group.

Biological Activity

Indole derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, antioxidant, and anticancer properties.[4][5] The introduction of acetyl and

hydroxyl groups to the indole scaffold can significantly modulate this activity.

Potential Antimicrobial Activity

Many 3-acetylindole derivatives have demonstrated significant antimicrobial activity against

various bacterial and fungal strains.[4][6] The mechanism of action is often attributed to the
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disruption of microbial cell membranes or the inhibition of essential enzymes. The presence of
a hydroxyl group in 3-Acetyl-4-hydroxyindole could enhance its antimicrobial potential
through increased hydrogen bonding interactions with biological targets.

Potential Antioxidant Activity

The phenolic hydroxyl group at the 4-position of the indole ring suggests that 3-Acetyl-4-
hydroxyindole may possess antioxidant properties.[4] Phenolic compounds are known to act
as free radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species
(ROS), thereby mitigating oxidative stress.[4]

Postulated Antioxidant Mechanism

Postulated Antioxidant Mechanism
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Caption: Postulated free radical scavenging mechanism for 3-Acetyl-4-hydroxyindole.
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Conclusion

3-Acetyl-4-hydroxyindole is a promising scaffold for the development of novel therapeutic
agents. This technical guide provides a foundational understanding of its chemical properties
and outlines methodologies for its synthesis and characterization. The exploration of its
potential biological activities, particularly as an antimicrobial and antioxidant agent, warrants
further investigation to unlock its full therapeutic potential. The provided protocols and
conceptual frameworks are intended to serve as a valuable resource for researchers in the
fields of organic chemistry, medicinal chemistry, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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